Tert-butyl 5-oxa-2-azaspiro[3.4]octane-2-carboxylate

• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol
• IUPAC Name: tert-butyl 5-oxa-2-azaspiro[3.4]octane-2-carboxylate
• InChI: InChI=1S/C11H19NO3/c1-10(2,3)15-9(13)12-7-11(8-12)5-4-6-14-11/h4-8H2,1-3H3
• InChI Key: CLNLROLNWMTWCK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CCCO2

Description

Tert-butyl 5-oxa-2-azaspiro[3.4]octane-2-carboxylate is a useful research compound. Its molecular formula is C11H19NO3 and its molecular weight is 213.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of tert-butyl 3-hydroxy-3-(3-hydroxypropyl)azetidine-1-carboxylate (27 mg, 0.13 mmol) in THF (2 ml) was added in rapid succession, KOtBu (31 mg, 0.27 mmol) and p-toluenesulfonylchloride (25 mg, 0.13 mmol) and the solution stirred at room temperature for 90 mins. Water (10 ml) was added and extracted with ethyl acetate. The organic layer was dried (Na2SO4) and concentrated to give an oil. The oil was used crude in the next step.

Synthesis routes and methods II

Procedure details